2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide
Overview
Description
2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide, also known as BPTAA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.
Mechanism of Action
2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide exerts its antitumor activity through the inhibition of tubulin polymerization, a process that is essential for cell division. By disrupting this process, 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide induces cell cycle arrest and ultimately leads to cell death. In the case of Alzheimer's disease, 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide inhibits the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide increases the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide has been shown to exhibit low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. However, further studies are needed to fully elucidate its potential side effects and toxicology.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide is its high potency against cancer cells, which makes it a promising candidate for further development as a chemotherapeutic agent. However, its low solubility in water and instability in solution can make it challenging to work with in lab experiments.
Future Directions
There are several potential future directions for research on 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of interest is the investigation of its potential use in combination with other chemotherapeutic agents to enhance its efficacy. Additionally, further studies are needed to fully elucidate its mechanism of action and potential side effects, as well as its potential applications in other fields such as neurology and immunology.
In conclusion, 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide is a promising compound that has gained significant attention from the scientific community due to its potential applications in various fields. Its high potency against cancer cells and potential use in the treatment of Alzheimer's disease make it a promising candidate for further development as a therapeutic agent. However, further studies are needed to fully elucidate its mechanism of action, potential side effects, and toxicology.
Scientific Research Applications
2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. 2-(2-bromo-4-tert-butylphenoxy)-N-(3-methyl-2-pyridinyl)acetamide has also been investigated for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is implicated in the pathogenesis of the disease.
properties
IUPAC Name |
2-(2-bromo-4-tert-butylphenoxy)-N-(3-methylpyridin-2-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN2O2/c1-12-6-5-9-20-17(12)21-16(22)11-23-15-8-7-13(10-14(15)19)18(2,3)4/h5-10H,11H2,1-4H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTXSCCHSJGSLSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)NC(=O)COC2=C(C=C(C=C2)C(C)(C)C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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